5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid
Overview
Description
5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid is a compound that has been synthesized as a potential antibacterial drug . It contains a pyrrolidine ring and methylamino residues in its structure .
Synthesis Analysis
The synthesis of this compound involves a number of steps. A series of 5-oxo-1-phenyl-4-(substituted methyl) pyrrolidine-3-carboxylic acid derivatives bearing a pyrrolidine ring and methylamino residues in their structure were synthesized . The synthesis comprises a five-step transformation of itaconic acid into 1-methyl and 1-phenyl substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxylic acids .Molecular Structure Analysis
The molecular structure of the compound was established by UV-Vis absorption spectroscopy, IR, 1H, 13C NMR, and mass spectroscopy . The pyrrolidine ring in the structure contributes to the stereochemistry of the molecule .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 2-(5-((5-benzoyl-1H-benzo[d][1,2,3]triazol-1-yl)methyl)-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetohydrazide with aromatic aldehydes and succinic anhydride .Scientific Research Applications
Spectroscopic Properties and Quantum Mechanical Study
5-Oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid and its derivatives have been extensively studied for their spectroscopic properties. Research has delved into the use of various techniques such as FT-IR, NMR, and UV, along with quantum chemical methods to investigate the compound's properties. This includes studying Mulliken charges, HOMO and LUMO energies, thermodynamic parameters, molecular electrostatic potential, intermolecular interactions, dipole moment, polarizability, and first-order polarizability. These studies provide a comprehensive understanding of the compound's physical and chemical characteristics, which are essential for its application in various fields, including material science and pharmaceuticals (Devi, Bishnoi, & Fatma, 2020).
Antibacterial Applications
The compound has also been explored for its potential antibacterial applications. Studies involve synthesizing various derivatives of this compound and testing their efficacy against gram-positive and gram-negative bacteria. These compounds have shown moderate to good activity against microbes like Staphylococcus aureus, Bacillus subtilis, and Pseudomonas aeruginosa, highlighting their potential in developing new antibacterial drugs (Devi, Bishnoi, Srivastava, Kumar, Srivastava, & Fatma, 2018).
Mechanism of Action
Target of Action
Similar compounds have been synthesized and examined for antimicrobial activity .
Mode of Action
It’s known that the compound has a pyrrolidine ring, which is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .
Biochemical Pathways
Similar compounds have been synthesized and examined for antimicrobial activity , suggesting that they may interact with biochemical pathways related to microbial growth and survival.
Pharmacokinetics
The presence of the pyrrolidine ring in the compound may influence its pharmacokinetic properties, as pyrrolidine derivatives are known to have diverse biological activities .
Result of Action
Similar compounds have been synthesized and examined for antimicrobial activity , suggesting that they may have effects on microbial cells.
Action Environment
The compound’s structure, particularly the presence of the pyrrolidine ring, may influence its stability and reactivity in different environments .
Future Directions
properties
IUPAC Name |
5-oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4/c19-16-10-12(17(20)21)11-18(16)13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h1-9,12H,10-11H2,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWESYTWUFWEEIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)OC3=CC=CC=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372434 |
Source
|
| Record name | 5-oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
260555-43-9 |
Source
|
| Record name | 5-oxo-1-(4-phenoxyphenyl)pyrrolidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 260555-43-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-2-amine](/img/structure/B1333816.png)
